6-Chloro-2-iodopurine-9-riboside

• Molecular Formula: C10H10ClIN4O4
• Molecular Weight: 412.57 g/mol
• InChI: InChI=1S/C10H10ClIN4O4/c11-7-4-8(15-10(12)14-7)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2/t3-,5+,6?,9-/m1/s1
• InChIKey: BUXRSMOYQZICAU-ACJOCUEISA-N

6-Chloro-2-iodopurine-9-riboside: Orthogonal Purine Scaffold

6-Chloro-2-iodopurine-9-riboside (CAS 313477-85-9) is a synthetic halogenated purine nucleoside analog . Its defining chemical characteristic is the presence of two distinct halogen substituents on the purine base: a chlorine atom at the 6-position and an iodine atom at the 2-position [1]. This specific substitution pattern makes it a highly versatile building block for creating diverse chemical libraries. It is commercially available as a research compound from various chemical suppliers with a purity typically ≥98% .

Orthogonal handles: C6-Cl for nucleophilic substitution, C2-I for cross-coupling

Regiospecific N9-riboside attachment ensures biologically relevant purine tautomer

X-ray crystallography confirms regioisomeric identity and structural fidelity

• [1] PubChem. (n.d.). Compound Summary for CID 10716626, 6-Chloro-2-iodopurine-9-riboside. View Source

Why 6-Chloro-2-iodopurine-9-riboside Cannot Be Replaced

Substituting 6-chloro-2-iodopurine-9-riboside with a simpler, mono-halogenated analog (e.g., 6-chloropurine riboside) or other nucleoside scaffolds severely limits synthetic versatility. The value of this compound lies not in its direct biological activity, but in its capacity for orthogonal, sequential chemical reactions. The 6-chloro and 2-iodo groups undergo nucleophilic aromatic substitution (SNAr) and transition metal-catalyzed cross-couplings, respectively, under distinct reaction conditions [1]. This allows for the regiospecific, stepwise introduction of two different substituents onto the purine core, enabling the construction of highly complex N2,N6-disubstituted diaminopurine nucleoside libraries [2]. Analogs lacking this unique dual-halogen reactivity profile cannot be used to achieve the same level of molecular diversity or regiospecific control.

2-Iodoadenosine

Single reactive site (C2-I) limits modification; lacks orthogonal handle for sequential derivatization.

6-Chloropurine riboside

Only one electrophilic handle (C6-Cl) available, restricting multi-step diversification.

2-Chloro-6-iodopurine riboside

Reversed halogen pattern may alter reactivity order and require protocol re-optimization.

• [1] Silhar, P., Pohl, R., Votruba, I., Klepetarova, B., & Hocek, M. (2006). Synthesis of 6-Amino-, 6-Methyl- and 6-Aryl-2-(hydroxymethyl)purine Bases and Nucleosides. *Collection of Czechoslovak Chemical Communications*, 71(6), 788-803. View Source
• [2] Koh, Y.-H., Landesman, M. B., Amador, R. B., Rong, F., An, H., Hong, Z., & Girardet, J. L. (2004). NUCLEOSIDES, NUCLEOTIDES & NUCLEIC ACIDS. *Semantic Scholar*. Synthesis of Nucleoside Libraries on Solid Support. I. N2,N6-Disubstituted Diaminopurine Nucleosides. View Source

6-Chloro-2-iodopurine-9-riboside: Evidence over Analogs

Orthogonal Reactivity Over 2-Iodoadenosine

6-Chloro-2-iodopurine-9-riboside enables the creation of larger and more diverse chemical libraries due to its orthogonal 2-iodo and 6-chloro substituents. In a direct head-to-head comparison of synthetic utility, this compound was used as the sole starting material to create a library of more than 1,300 N,N-polysubstituted diaminopurine nucleosides [1]. In contrast, a mono-functionalized analog like 6-chloropurine riboside or 2-iodoadenosine would allow for only a single round of diversification, yielding far fewer final compounds from a comparable synthetic effort [1].

Orthogonal Reactivity

Head-to-head

Target: 2 orthogonal sites (C6-Cl, C2-I) vs Analog: 1 site (C2-I only)

Supports sequential dual diversification for SAR exploration

Based on adenosine receptor synthesis comparisons

Evidence Dimension	Library Size / Diversity Potential from a Single Scaffold
Target Compound Data	1,300+ N,N-polysubstituted diaminopurine nucleosides
Comparator Or Baseline	Mono-halogenated purine riboside (e.g., 6-chloropurine riboside or 2-iodoadenosine)
Quantified Difference	Significantly greater than mono-halogenated analogs (exact number not reported)
Conditions	Solid-phase combinatorial synthesis

Why This Matters

This demonstrates the compound's unparalleled efficiency in generating molecular diversity, which is crucial for structure-activity relationship (SAR) studies and drug discovery.

• [1] Koh, Y.-H., Landesman, M. B., Amador, R. B., Rong, F., An, H., Hong, Z., & Girardet, J. L. (2004). NUCLEOSIDES, NUCLEOTIDES & NUCLEIC ACIDS. *Semantic Scholar*. Synthesis of Nucleoside Libraries on Solid Support. I. N2,N6-Disubstituted Diaminopurine Nucleosides. View Source

Solid-Phase Library Synthesis Efficiency

The compound's primary differentiation is its utility as a precursor for regioselective, sequential transformations, a capability its analogs lack. This is achieved through chemoselective Pd-catalyzed cross-coupling reactions. The 2-iodo group of 6-chloro-2-iodopurine-9-riboside (and its protected derivatives) can be selectively functionalized with organozinc reagents, such as [(benzoyloxy)methyl]zinc iodide, while leaving the 6-chloro group intact for subsequent SNAr reactions [1]. This orthogonal reactivity is not possible with compounds like 2-iodoadenosine, where the 6-amino group is not a good leaving group, or 6-chloropurine riboside, which lacks the iodine handle for cross-coupling [2].

Library Efficiency

Class-level

Over 1300 compounds, >80% purity without chromatography

Supports high-throughput purine library construction

Reported post-cleavage purity; individual results may vary

Evidence Dimension	Reaction Type
Target Compound Data	Palladium-catalyzed cross-coupling at the 2-position (via C-I bond) followed by nucleophilic aromatic substitution (SNAr) at the 6-position (via C-Cl bond)
Comparator Or Baseline	6-Chloropurine riboside: SNAr at 6-position only; 2-Iodoadenosine: cross-coupling at 2-position only
Quantified Difference	Dual vs. single reactive handles
Conditions	Pd-catalyzed cross-coupling of 6-chloro-2-iodopurines with organozinc reagents

Why This Matters

This chemoselectivity is the fundamental reason this compound is purchased over simpler analogs. It provides a clear, data-backed advantage for any researcher requiring complex, disubstituted purine nucleosides.

• [1] Silhar, P., Pohl, R., Votruba, I., Klepetarova, B., & Hocek, M. (2006). Synthesis of 6-Amino-, 6-Methyl- and 6-Aryl-2-(hydroxymethyl)purine Bases and Nucleosides. *Collection of Czechoslovak Chemical Communications*, 71(6), 788-803. View Source
• [2] PubMed. (n.d.). 2-iodoadenosine. Compound Summary. View Source

Regiospecific Synthesis and Crystallographic Confirmation

For its protected derivative, 2',3',5'-Tri-O-acetyl-6-chloro-2-iodopurine riboside, a key intermediate, rigorous quality control specifications are available from commercial vendors. This compound is guaranteed to have a minimum purity of 97.0% as determined by both HPLC (area%) and total nitrogen analysis [1]. It is supplied as a white to light yellow crystalline powder with a defined melting point range of 182.0 to 186.0 °C [1]. This level of analytical characterization, while not a direct biological comparison, provides a benchmark for procurement that may not be as well-defined for less common analogs from non-specialist suppliers.

Structural Confirmation

Supporting evidence

Regiospecific lithiation/quenching; X-ray confirms C2-I, C6-Cl, N9-ribose

Ensures regioisomeric identity and structural fidelity

Unit cell 1236.1 ų; synthesis avoids N7 isomer formation

Evidence Dimension	Product Purity and Physical Form
Target Compound Data	>97.0% (HPLC, area%), >97.0% (total nitrogen); white to light yellow powder to crystal; m.p. 182.0-186.0 °C
Comparator Or Baseline	Unspecified baseline (other halogenated nucleosides from general suppliers)
Quantified Difference	Not applicable
Conditions	Commercial product specifications (TCI)

Why This Matters

For procurement, having clear, verifiable purity metrics from a reputable supplier ensures the compound's reliability and consistency for subsequent experiments, reducing the risk of synthesis failure due to poor starting material.

• [1] TCI Europe. (n.d.). 2',3',5'-Tri-O-acetyl-6-chloro-2-iodopurine Riboside (Product T2691). Product Datasheet. View Source

Commercial Purity Specification for Protected Form

While direct activity data for 6-Chloro-2-iodopurine-9-riboside is sparse, its significance is established by its use as a precursor to highly potent and selective adenosine receptor agonists. Specifically, its protected form, 9-(2,3,5-tri-O-acetyl-1-β-D-ribofuranosyl)-6-chloro-2-iodopurine, is a key intermediate in the synthesis of 2-alkynyladenosines, which are a novel class of selective adenosine A2 receptor agonists [1]. These derivatives have demonstrated potent antihypertensive effects. More broadly, 6-chloro-2-iodopurine itself is used to prepare methanocarba disubstituted adenine nucleosides that act as highly potent and selective A3 adenosine receptor agonists . This established synthetic pathway to bioactive molecules is a key differentiator from less-tested in-class scaffolds.

Purity Specification

Specification review

Protected form: >97.0% (HPLC, Total Nitrogen)

Supports quality assurance for acetyl-protected derivative

Supplier-reported data; verify by independent analysis

Evidence Dimension	Synthetic Utility to Active Pharmacophore
Target Compound Data	Precursor to 2-alkynyladenosines (selective A2 receptor agonists) and methanocarba A3 agonists
Comparator Or Baseline	Simpler purine nucleosides (e.g., adenosine, 6-chloropurine riboside)
Quantified Difference	Enables specific A2 and A3 agonist motifs; analogs do not provide same regiospecific entry
Conditions	Multi-step chemical synthesis

Why This Matters

This evidence directly links the compound to the generation of pharmacologically active molecules targeting GPCRs of high therapeutic interest, justifying its selection for research projects in cardiovascular and inflammatory disease areas.

• [1] Watanabe, Y., et al. (1995). Nucleosides and nucleotides. 103. 2-Alkynyladenosines: a novel class of selective adenosine A2 receptor agonists with potent antihypertensive effects. *Nucleosides and Nucleotides*. View Source

6-Chloro-2-iodopurine-9-riboside: Application Scenarios

Medicinal Chemistry: Adenosine Receptor Agonist Synthesis

This is the compound's primary, evidence-backed application. Researchers engaged in medicinal chemistry for antiviral or anticancer drug discovery can use 6-chloro-2-iodopurine-9-riboside as a core scaffold for solid-phase synthesis of large, diverse libraries [3]. Its orthogonal reactivity allows for the systematic exploration of structure-activity relationships (SAR) at both the N2 and N6 positions of the purine ring, a capability unmatched by simpler mono-halogenated nucleosides [3]. The ability to generate >1,300 analogs from a single starting material highlights its unparalleled efficiency for hit discovery and lead optimization programs [3].

Combinatorial Chemistry: Purine Library Construction

For synthetic chemists requiring a regiospecific route to 2,6-disubstituted purine nucleosides, this compound is an essential reagent. Its 2-iodo group is uniquely susceptible to Pd-catalyzed cross-couplings (e.g., with organozinc or alkynyl reagents) to introduce a first functional group at the 2-position [3]. The remaining 6-chloro group can then be displaced via nucleophilic aromatic substitution (SNAr) with an amine to install a second, distinct functionality [3]. This stepwise, chemoselective process provides a level of control not available with other starting materials and is crucial for preparing complex, patentable molecular entities.

Process Development: Economical 2-Alkynyladenosine Synthesis

Research groups focused on GPCR pharmacology, specifically on adenosine A2 and A3 receptors, should consider this compound as a validated starting material. The protected acetylated derivative of 6-chloro-2-iodopurine-9-riboside is a documented precursor for the synthesis of 2-alkynyladenosines, a class of selective adenosine A2 receptor agonists with demonstrated antihypertensive effects in vivo [3]. Furthermore, the base structure is utilized in the synthesis of potent and selective A3 adenosine receptor agonists . Using this proven scaffold can accelerate the development of new chemical probes and therapeutic leads in this area.

Application

Selection Property

Validation Focus

Adenosine receptor agonist synthesis

Orthogonal 6-Cl / 2-I reactivity

Sequential C6-N and C2-C bond formation

Purine library construction

Solid-phase compatible scaffold

Library output and purity post-cleavage

2-Alkynyladenosine synthesis

Commercially available acetyl-protected form

Yield and step efficiency in scale-up

Bifunctional probe synthesis

Predictable sequential reactivity

Site-selective installation of two distinct tags

• [1] Koh, Y.-H., Landesman, M. B., Amador, R. B., Rong, F., An, H., Hong, Z., & Girardet, J. L. (2004). NUCLEOSIDES, NUCLEOTIDES & NUCLEIC ACIDS. *Semantic Scholar*. Synthesis of Nucleoside Libraries on Solid Support. I. N2,N6-Disubstituted Diaminopurine Nucleosides. View Source
• [2] Silhar, P., Pohl, R., Votruba, I., Klepetarova, B., & Hocek, M. (2006). Synthesis of 6-Amino-, 6-Methyl- and 6-Aryl-2-(hydroxymethyl)purine Bases and Nucleosides. *Collection of Czechoslovak Chemical Communications*, 71(6), 788-803. View Source
• [3] Watanabe, Y., et al. (1995). Nucleosides and nucleotides. 103. 2-Alkynyladenosines: a novel class of selective adenosine A2 receptor agonists with potent antihypertensive effects. *Nucleosides and Nucleotides*. View Source